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Compound of Interest

Compound Name: 6-Bromobenzo[d]thiazole

Cat. No.: B1273717

Essential Safety and Handling Guide for 6-
Bromobenzo[d]thiazole

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 6-Bromobenzo[d]thiazole, tailored for researchers, scientists, and
professionals in drug development. Our aim is to furnish clear, procedural guidance to ensure
laboratory safety and build trust through comprehensive support beyond the product itself.

Chemical Identifier: 6-Bromobenzo[d]thiazole CAS Number: 53218-26-1 Molecular Formula:
C7H4BrNS

Hazard Identification and Immediate Safety Concerns

6-Bromobenzo[d]thiazole is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as harmful if swallowed and causes irritation to the skin,
eyes, and respiratory system.[1][2] All personnel handling this compound must be thoroughly
trained on its risks and the proper safety procedures.

Primary Hazards:
e Acute Oral Toxicity: Harmful if ingested.[1]

 Skin Irritation: Causes skin irritation upon contact.[1][2]
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o Eye Irritation: Causes serious eye irritation.[1][2]

o Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data for 6-Bromobenzo[d]thiazole.

Property Value Reference
Molecular Weight 214.08 g/mol [1]
Melting Point 52°C [1]
Boiling Point 291.5 +£ 13.0 °C at 760 mmHg [1]
Density 1.7 £ 0.1 g/cm?3 [1]
Flash Point 130.1+19.8°C [1]

2-8°C (Sealed in dry

Storage Temperature N
conditions)

Operational Plan for Safe Handling and Disposal

This section provides a step-by-step protocol for the safe handling and disposal of 6-
Bromobenzo[d]thiazole.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The minimum required PPE includes:

o Gloves: Chemically resistant nitrile or neoprene gloves.[3] Gloves must be inspected before
use and disposed of properly after handling.[2]

o Eye Protection: Chemical safety goggles are required.[2][3] In situations with a higher risk of
splashing, a face shield should also be worn.[3]

o Lab Coat: A standard laboratory coat must be worn to protect against skin contact.[3]
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» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of dust or vapors.[2][3] If a fume hood is not available or if there is a risk of
exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge
should be used.[1][4]

Engineering Controls

» Ventilation: Always handle 6-Bromobenzo[d]thiazole in a well-ventilated area, preferably
within a chemical fume hood, to keep airborne concentrations low.[1][2]

o Safety Stations: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[1]

Handling Procedures

e Pre-Handling:
o Read and understand the Safety Data Sheet (SDS) before working with the compound.
o Ensure all necessary PPE is available and in good condition.

o Confirm that the chemical fume hood and other engineering controls are functioning
correctly.

e During Handling:

o

Avoid direct contact with the skin, eyes, and clothing.[1]

o

Do not breathe in dust or vapors.[1]

[¢]

Weigh and transfer the solid material carefully to minimize dust generation.

o

If creating solutions, add the solid to the solvent slowly.

o

Keep containers tightly closed when not in use.[1]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling the compound.[2]
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o Decontaminate the work area and any equipment used.

o Remove and dispose of contaminated PPE properly.

Storage

» Store 6-Bromobenzo[d]thiazole in a cool, dry, and well-ventilated area.[1]
o Keep the container tightly sealed to prevent moisture ingress and contamination.|[1]

o Store away from incompatible materials, such as strong oxidizing agents.[1]

Spill and Emergency Procedures
e Small Spills (Solid):

o Evacuate the immediate area.

o Wearing appropriate PPE, carefully sweep or vacuum the spilled material.[1] Avoid
generating dust.

o Place the collected material into a labeled, sealed container for hazardous waste disposal.

[1]

o Clean the spill area with a suitable solvent (e.g., acetone or ethanol), and collect the
cleaning materials as hazardous waste.[5]

o Large Spills:
o Evacuate the laboratory and notify the institutional emergency response team immediately.
o Restrict access to the area.
o Provide the emergency response team with the SDS for 6-Bromobenzo[d]thiazole.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
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o Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[1]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1]

Disposal Plan

All waste containing 6-Bromobenzo[d]thiazole is considered hazardous and must be
disposed of according to institutional and governmental regulations.

o Waste Segregation:

o Solid Waste: Collect unused or expired compound and grossly contaminated items (e.g.,
weighing paper, gloves) in a designated, sealed hazardous waste container labeled
"Halogenated Organic Waste".[3]

o Liquid Waste: Collect solutions containing the compound and solvent rinses from
contaminated glassware in a separate, sealed hazardous waste container labeled
"Halogenated Organic Liquid Waste".[3]

o Disposal Procedure:
o Do not mix halogenated organic waste with non-halogenated waste streams.[3]

o Ensure all waste containers are properly labeled with the full chemical name and hazard
symbols.

o Store waste containers in a designated satellite accumulation area away from
incompatible materials.

o Arrange for pickup and disposal by a certified hazardous waste management company.

Experimental Protocols and Visualizations
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Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 6-
Bromobenzo[d]thiazole.
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Caption: Workflow for the safe handling and disposal of 6-Bromobenzo[d]thiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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